Cas no 870849-70-0 (5-(1S)-1-aminoethyl-2-fluorobenzonitrile)

• Product Name: 5-(1S)-1-aminoethyl-2-fluorobenzonitrile
• CAS No: 870849-70-0
• MF: C₉H₉FN₂
• MW: 164.179565191269
• CID: 720360
• PubChem ID: 66961568
• Update Time: 2024-12-09

5-(1S)-1-aminoethyl-2-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,5-[(1S)-1-aminoethyl]-2-fluoro-
• 5-((1S)-Aminoethyl)-2-fluorobenzonitrile
• 5-(2-aminoethyl)-2-fluorobenzonitrile
• EN300-1841349
• 870849-70-0
• BENZONITRILE, 5-[(1S)-1-AMINOETHYL]-2-FLUORO-
• 5-[(1S)-1-AMINOETHYL]-2-FLUOROBENZONITRILE
• SCHEMBL1240016
• (S)-5-(1-Aminoethyl)-2-fluorobenzonitrile
• 5-(1S)-1-aminoethyl-2-fluorobenzonitrile
• G65876
• 5-((1S)-1-aminoethyl)-2-fluorobenzenecarbonitrile

• Inchi： 1S/C9H9FN2/c1-6(12)7-2-3-9(10)8(4-7)5-11/h2-4,6H,12H2,1H3/t6-/m0/s1
• InChI Key： GLURPDBYZSVCJQ-LURJTMIESA-N
• SMILES： FC1C=CC(=CC=1C#N)[C@H](C)N

Computed Properties

• Exact Mass: 164.07500
• Monoisotopic Mass: 164.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 248.8°C at 760 mmHg
• Flash Point: 104.3°C
• Refractive Index: 1.536
• PSA: 49.81000
• LogP: 2.41738

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles